Cas no 893421-71-1 (2-(2-bromothiophen-3-yl)ethan-1-amine)

• Product Name: 2-(2-bromothiophen-3-yl)ethan-1-amine
• CAS No: 893421-71-1
• MF: C₆H₈BrNS
• MW: 206.103419303894
• MDL: MFCD12913729
• CID: 1035904
• PubChem ID: 53407299
• Update Time: 2025-11-02

2-(2-bromothiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromothiophen-3-yl)ethanamine
• 2-(2-Bromothiophen-3-yl)ethamine
• 2-(2-bromothiophen-3-yl)ethylamine
• 2-(2-Bromo-thiophen-3-yl)-ethylamine
• 2-(2-bromothiophen-3-yl)ethan-1-amine
• 893421-71-1
• DTXSID40695853
• CS-0106554
• SCHEMBL2985299
• PYQXWZQETVCFSI-UHFFFAOYSA-N
• SB39675
• EN300-1067566
• DB-363919

• MDL： MFCD12913729
• Inchi： 1S/C6H8BrNS/c7-6-5(1-3-8)2-4-9-6/h2,4H,1,3,8H2
• InChI Key： PYQXWZQETVCFSI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CCN

Computed Properties

• Exact Mass: 204.95608g/mol
• Monoisotopic Mass: 204.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-bromothiophen-3-yl)ethan-1-amine

Research Briefing on 2-(2-bromothiophen-3-yl)ethan-1-amine (CAS: 893421-71-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-(2-bromothiophen-3-yl)ethan-1-amine (CAS: 893421-71-1) is a brominated thiophene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of small-molecule inhibitors and modulators targeting specific protein-protein interactions. Recent studies have highlighted its potential in drug discovery, especially in the areas of oncology, neurology, and infectious diseases.

One of the most notable applications of 2-(2-bromothiophen-3-yl)ethan-1-amine is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The bromothiophene moiety was found to enhance binding affinity and selectivity, making it a valuable scaffold for further optimization. Additionally, the compound's reactivity allows for facile functionalization, enabling the introduction of diverse pharmacophores to improve drug-like properties.

In the field of neurology, 2-(2-bromothiophen-3-yl)ethan-1-amine has been explored as a precursor for the synthesis of serotonin receptor modulators. A recent preprint on bioRxiv reported its use in the development of novel 5-HT2A receptor ligands with potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. The study emphasized the compound's ability to serve as a versatile building block for the rapid generation of structurally diverse analogs, facilitating structure-activity relationship (SAR) studies.

Beyond its pharmaceutical applications, 2-(2-bromothiophen-3-yl)ethan-1-amine has also been investigated in chemical biology for probe development. A 2024 publication in ACS Chemical Biology described its incorporation into activity-based probes (ABPs) for profiling cysteine proteases. The bromine atom in the thiophene ring was leveraged for click chemistry modifications, enabling the attachment of fluorescent tags and other reporter groups. This approach has provided new insights into protease activity in complex biological systems, with potential implications for understanding disease mechanisms.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(2-bromothiophen-3-yl)ethan-1-amine. Recent advancements in flow chemistry, as reported in Organic Process Research & Development, have addressed some of these issues by improving yield and reducing byproduct formation. Furthermore, computational studies have begun to explore the compound's conformational flexibility and its impact on binding interactions, offering new avenues for rational design.

In conclusion, 2-(2-bromothiophen-3-yl)ethan-1-amine (CAS: 893421-71-1) continues to be a valuable tool in chemical biology and drug discovery. Its unique structural features and reactivity make it a versatile intermediate for the development of novel therapeutics and probes. Ongoing research is expected to further expand its applications, particularly in targeted therapy and diagnostic agent development. Future studies should focus on optimizing synthetic routes and exploring its potential in emerging therapeutic areas.